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Compound of Interest

Compound Name: Cycloheptyl formate

CAS No.: 75024-32-7

Cat. No.: B1347371

Get Quote

This guide provides a comprehensive overview of the essential safety protocols and handling

precautions for cycloheptyl formate (C₈H₁₄O₂), designed for researchers, chemists, and

professionals in drug development and chemical synthesis. Given the limited publicly available

safety data specific to cycloheptyl formate, this document incorporates established best

practices for handling formate esters and relies on data from close structural analogs, primarily

cyclohexyl formate, to establish a robust framework for risk mitigation.

Compound Profile and Hazard Identification
Cycloheptyl formate is a carboxylic ester with the molecular formula C₈H₁₄O₂ and a molecular

weight of approximately 142.20 g/mol .[1] While its primary applications are in the fragrance

and flavor industries, its use in research and development necessitates a thorough

understanding of its potential hazards.

Due to a lack of specific GHS (Globally Harmonized System) classification for cycloheptyl
formate, a conservative approach based on its structural analog, cyclohexyl formate, is

warranted. Cyclohexyl formate is classified as a Flammable Liquid Category 3 and is noted as
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a potential skin irritant.[2][3][4] Therefore, it is prudent to handle cycloheptyl formate with the

assumption that it carries similar risks.

Assumed GHS Classification:

Physical Hazards: Flammable Liquid, Category 3 (H226: Flammable liquid and vapor).[4]

Health Hazards: Potential Skin Irritant.[3]

The primary routes of exposure are inhalation, skin contact, and eye contact. The causality

behind these hazards lies in the compound's volatility and its chemical nature as an organic

ester, which can defat the skin and irritate mucous membranes.

Physicochemical Properties
Understanding the physical properties of a compound is fundamental to designing safe

handling procedures. The data below is a combination of computed values for cycloheptyl
formate and experimental data for its close analog, cyclohexyl formate, which is expected to

have similar characteristics.

Property Value / Expected Range Source

Molecular Formula C₈H₁₄O₂ [1]

Molecular Weight 142.20 g/mol [1]

Appearance
Colorless liquid with a fruity

odor (by analogy)
[4][5]

Boiling Point ~162-163 °C (analog data) [4][5]

Flash Point ~49 °C / 120 °F (analog data) [3]

Density ~1.0 g/cm³ (analog data) [4][6]

Solubility

Very slightly soluble in water;

miscible with alcohols and oils

(analog data)

[4][5]
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Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is critical, beginning with engineering controls and

supplemented by appropriate PPE. This self-validating system ensures that the failure of one

layer of protection is compensated by another.

Engineering Controls
The primary engineering control for handling cycloheptyl formate is to work within a certified

chemical fume hood. This is non-negotiable for two principal reasons:

Volatility and Flammability: The compound's flash point indicates that it can form a flammable

vapor-air mixture at moderately elevated temperatures. A fume hood ensures that vapors are

continuously exhausted, preventing the accumulation of a flammable concentration in the

breathing zone of the operator.[3]

Inhalation Hazard: Although specific inhalation toxicity data is unavailable, general principles

for organic esters dictate that vapor inhalation should be minimized to prevent potential

irritation to the respiratory tract.[7]

All equipment used for transferring or reacting the compound should be grounded and bonded

to prevent the buildup of static electricity, which can serve as an ignition source.[8][9] Use of

explosion-proof electrical equipment is also mandated in areas where significant quantities are

handled.[2][9]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The selection must be based

on a thorough risk assessment.[10]

Hand Protection: Wear chemical-resistant impervious gloves, such as nitrile or neoprene.

Gloves must be inspected for integrity before each use. The rationale is to prevent direct skin

contact, which may cause irritation or dermatitis upon prolonged exposure.[11][12]

Eye and Face Protection: Tightly fitting safety goggles are mandatory.[11] Where there is a

significant risk of splashing, a full-face shield should be worn in addition to goggles. This is to
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protect the sensitive mucous membranes of the eyes from accidental contact.[13]

Skin and Body Protection: A flame-retardant lab coat is required. For larger-scale operations

or situations with a high risk of splashing, impervious protective clothing or an apron should

be used.[11][12]

Respiratory Protection: Under normal conditions within a functioning fume hood, respiratory

protection is not required. However, in the event of a large spill or a failure of engineering

controls, a NIOSH-approved respirator with an organic vapor cartridge should be available

for emergency use.[10][13]
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Caption: Figure 1: PPE Donning Workflow for Handling Esters.
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Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is essential for preventing incidents.

Handling Protocol
Preparation: Confirm that a safety shower and eyewash station are accessible and

operational.[11] Assemble all necessary equipment and reagents within the fume hood

before introducing cycloheptyl formate.

Aliquotting and Transfer: Use non-sparking tools for all transfers.[2] If transferring between

metal containers, ensure they are properly grounded and bonded to dissipate static charge.

[9]

Heating: Avoid direct heating with open flames.[7] Use a water bath, heating mantle, or

another controlled heating source.

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,

even if gloves were worn.[12] Decontaminate all surfaces and equipment.

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[2][8] Glass or appropriate tin-

lined containers are recommended for esters.[5]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2]

[11] The storage area should be separate from incompatible materials.

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases,

as these can catalyze hydrolysis or other hazardous reactions.[7]

Ignition Sources: The storage area must be free of heat, sparks, open flames, and other

ignition sources.[2][9]

Emergency Procedures
A well-rehearsed emergency plan is a cornerstone of laboratory safety.
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First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[2]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation develops or persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2][14]

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person. Call a physician or poison control center

immediately.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, water spray,

or carbon dioxide (CO₂).[9][11]

Unsuitable Media: Do not use a solid stream of water, as it may scatter and spread the fire.

Specific Hazards: The compound will produce carbon monoxide and carbon dioxide upon

combustion. Vapors may travel to a source of ignition and flash back.[11]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[14]

Accidental Release Measures
The response to a spill must be swift and systematic to minimize exposure and environmental

contamination.

Immediate Actions: Evacuate all non-essential personnel from the area. Remove all sources

of ignition.[2]
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Ventilation: Ensure the area is well-ventilated (only if it is safe to do so without spreading

vapor to an ignition source).

Containment: Prevent the spill from entering drains or waterways.[2][14]

Clean-up: For small spills, absorb the material with a non-combustible, inert absorbent (e.g.,

sand, vermiculite). Collect the absorbed material using non-sparking tools and place it into a

suitable, sealed container for disposal.[2]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.
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Caption: Figure 2: Decision Tree for Chemical Spill Response.
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Toxicological and Ecological Information
There is a notable absence of specific toxicological and ecotoxicological data for cycloheptyl
formate in the available literature.[2] The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) evaluated the related cyclohexyl formate and concluded "No safety concern at current

levels of intake when used as a flavouring agent," but this does not pertain to occupational

exposure scenarios.[4]

Given this data gap, the compound should be handled as a substance of unknown toxicity, and

all measures should be taken to minimize exposure. Discharge into the environment must be

avoided to prevent unknown ecological consequences.[2]

Disposal Considerations
All waste containing cycloheptyl formate, including absorbed spill material and empty

containers, must be treated as hazardous waste. Dispose of contents and containers in

accordance with all local, regional, and national regulations. Do not dispose of it in drains or

municipal waste streams.[2][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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